Cas no 2228593-12-0 (2-methoxy-2-(3-methyl-1,2-oxazol-5-yl)propan-1-amine)

• Product Name: 2-methoxy-2-(3-methyl-1,2-oxazol-5-yl)propan-1-amine
• CAS No: 2228593-12-0
• MF: C₈H₁₄N₂O₂
• MW: 170.208961963654
• CID: 6583565
• PubChem ID: 165852756
• Update Time: 2025-05-26

2-methoxy-2-(3-methyl-1,2-oxazol-5-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-2-(3-methyl-1,2-oxazol-5-yl)propan-1-amine
• 2228593-12-0
• EN300-1788673

• Inchi： 1S/C8H14N2O2/c1-6-4-7(12-10-6)8(2,5-9)11-3/h4H,5,9H2,1-3H3
• InChI Key： LRNQUJXEKCVTPR-UHFFFAOYSA-N
• SMILES： O(C)C(C)(C1=CC(C)=NO1)CN

Computed Properties

• Exact Mass: 170.105527694g/mol
• Monoisotopic Mass: 170.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 61.3Ų

Additional information on 2-methoxy-2-(3-methyl-1,2-oxazol-5-yl)propan-1-amine

Introduction to 2-Methoxy-2-(3-Methyl-1,2-Oxazol-5-Yl)Propan-1-Amine (CAS No: 2228593-12-0)

The compound 2-methoxy-2-(3-methyl-1,2-oxazol-5-yl)propan-1-amine (CAS No: 2228593-12-0) is a fascinating molecule with a unique structure and a variety of potential applications in the fields of organic chemistry and pharmacology. This compound belongs to the class of oxazole derivatives, which have gained significant attention due to their versatile properties and biological activities.

Oxazole rings, as heterocyclic structures, are known for their stability and ability to participate in various chemical reactions. The presence of the methoxy group in this compound adds further complexity to its reactivity and selectivity. Recent studies have highlighted the importance of such functional groups in enhancing the pharmacokinetic properties of molecules, making them more suitable for drug delivery systems.

One of the most promising applications of CAS No: 2228593-12-0 lies in its potential as a precursor for more complex molecules. Researchers have explored its role in synthesizing bioactive compounds, particularly those with anti-inflammatory and antioxidant properties. The oxazole moiety in this compound has been shown to exhibit significant activity against various enzymes, making it a valuable component in drug discovery programs.

In addition to its biological applications, CAS No: 2228593-12-0 has also found utility in materials science. Its ability to form stable complexes with metal ions has led to its use in the development of coordination polymers and metalloorganic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies.

The synthesis of CAS No: 2285937746 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent advancements in catalysis have enabled the efficient production of this compound with high purity and yield. The use of microwave-assisted synthesis has further streamlined the production process, reducing reaction times and improving product quality.

Moreover, the structural flexibility of CAS No: 7746, combined with its functional groups, makes it an ideal candidate for click chemistry applications. Click reactions, such as the Huisgen cycloaddition, allow for the rapid assembly of complex molecules from simple building blocks. This has opened new avenues for the synthesis of bioactive compounds with improved pharmacokinetic profiles.

In conclusion, CAS No: 7746, or CAS No: 7746, is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in both academic research and industrial applications. As research continues to uncover new properties and uses for this compound, its significance in the chemical sciences is expected to grow further.